Cas no 42951-91-7 (1-(2-Chloroacetyl)-4-methylpiperazine hydrochloride)

• Product Name: 1-(2-Chloroacetyl)-4-methylpiperazine hydrochloride
• CAS No: 42951-91-7
• MF: C₇H₁₄Cl₂N₂O
• MW: 213.104859828949
• MDL: MFCD04113883
• CID: 3028022
• PubChem ID: 12563661
• Update Time: 2025-10-28

1-(2-Chloroacetyl)-4-methylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloroacetyl)-4-Methylpiperazine HCl
• 1-(chloroacetyl)-4-methylpiperazine hydrochloride; N-chloroacetyl-N'-methylpiperazine hydrochloride; N-methyl-N'-chloroacetylpiperazine hydrochloride; 1-methyl-4-chloroacetylpiperazine hydrochloride
• 1-(2-Chloroacetyl)-4-methylpiperazineHCl
• 1-(2-CHLOROACETYL)-4-METHYL-PIPERAZINEHCL
• 42951-91-7
• AKOS000283739
• DB-149361
• 2-chloro-1-(4-methylpiperazin-1-yl)ethanone, hydrochloride
• 840-984-6
• Z1741967270
• F31062
• 1-(2-chloroacetyl)-4-methyl-piperazine hcl
• MFCD04113883
• C7H14Cl2N2O
• 1-(2-Chloroacetyl)-4-methylpiperazine hydrochloride
• 1-(2-Chloroacetyl)-4-methyl-piperazine hydrochloride
• Piperazine, 1-(chloroacetyl)-4-methyl-, monohydrochloride
• 2-chloro-1-(4-methylpiperazin-1-yl)ethanone hydrochloride
• CS-0205601
• 1-(2-Chloroacetyl)-4-methyl-piperazine x HCl
• 2-chloro-1-(4-methyl-piperazin-1-yl)-ethanone hydrochloride
• SCHEMBL6031483
• 1-(chloroacetyl)-4-methylpiperazine hydrochloride
• 2-chloro-1-(4-methylpiperazin-1-yl)ethanone;hydrochloride
• 2-chloro-1-(4-methylpiperazin-1-yl)ethan-1-one hydrochloride
• EN300-09409
• 1-(2-chloroacetyl)-4-methyl-piperazinehydrochloride
• 2-Chloro-1-(4-methylpiperazin-1-yl)-ethanone hydrochloride
• DB-017092
• SBA95191
• AS-48448
• 40340-73-6
• XFUOEOASGSUIBP-UHFFFAOYSA-N
• 1-(2-chloro-acetyl)-4-methyl-piperazine hydrochloride

• MDL： MFCD04113883
• Inchi： 1S/C7H13ClN2O.ClH/c1-9-2-4-10(5-3-9)7(11)6-8;/h2-6H2,1H3;1H
• InChI Key： XFUOEOASGSUIBP-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(C)CC1)=O.Cl

Computed Properties

• Exact Mass: 212.04800
• Monoisotopic Mass: 212.0483185Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 0.67700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(2-Chloroacetyl)-4-methylpiperazine hydrochloride

1-(2-Chloroacetyl)-4-methylpiperazine Hydrochloride: A Comprehensive Overview

1-(2-Chloroacetyl)-4-methylpiperazine hydrochloride (CAS No. 42951-91-7) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as 4-Methylpiperazine-1-acetochloride hydrochloride, is a derivative of piperazine and has gained attention for its potential in various therapeutic and research contexts. This article delves into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Properties and Structure

1-(2-Chloroacetyl)-4-methylpiperazine hydrochloride is a white crystalline solid with a molecular formula of C₈H₁₅Cl₂N₂. Its molecular weight is 208.07 g/mol. The compound features a piperazine ring substituted with a methyl group at the 4-position and a 2-chloroacetyl group at the 1-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it suitable for various applications.

The solubility of 1-(2-Chloroacetyl)-4-methylpiperazine hydrochloride in water is high, which facilitates its use in aqueous solutions. It is also soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound's stability under different conditions, such as temperature and pH, has been extensively studied to ensure its reliability in various formulations.

Synthesis Methods

The synthesis of 1-(2-Chloroacetyl)-4-methylpiperazine hydrochloride can be achieved through several routes, but the most common method involves the reaction of 4-methylpiperazine with 2-chloroacetyl chloride followed by acidification to form the hydrochloride salt. This process is typically carried out under controlled conditions to ensure high yield and purity.

            4-Methylpiperazine + 2-Chloroacetyl chloride → 1-(2-Chloroacetyl)-4-methylpiperazine
            1-(2-Chloroacetyl)-4-methylpiperazine + HCl → 1-(2-Chloroacetyl)-4-methylpiperazine hydrochloride
        

The reaction conditions, such as temperature, pressure, and catalysts, can be optimized to enhance the efficiency of the synthesis. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for producing this compound, reducing waste and improving sustainability.

Biological Activities and Therapeutic Potential

1-(2-Chloroacetyl)-4-methylpiperazine hydrochloride has shown promising biological activities that make it a valuable candidate for pharmaceutical research. One of its key properties is its ability to act as a modulator of neurotransmitter systems. Studies have demonstrated that this compound can influence the release and reuptake of neurotransmitters such as dopamine and serotonin, which are crucial for regulating mood and behavior.

In preclinical studies, 1-(2-Chloroacetyl)-4-methylpiperazine hydrochloride has exhibited potential as an antidepressant and anxiolytic agent. Its mechanism of action involves interacting with specific receptors in the central nervous system (CNS), leading to improved mood and reduced anxiety symptoms. These findings have sparked interest in further clinical trials to evaluate its efficacy and safety in treating mood disorders.

Beyond its CNS effects, this compound has also been investigated for its potential in other therapeutic areas. For instance, it has shown antiproliferative activity against certain cancer cell lines, suggesting its possible use as an anticancer agent. Additionally, preliminary studies have indicated that it may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases.

Clinical Trials and Research Advancements

The therapeutic potential of 1-(2-Chloroacetyl)-4-methylpiperazine hydrochloride has been explored through various clinical trials and preclinical studies. Recent research has focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce side effects. Advanced drug delivery systems, such as nanoparticles and liposomes, are being developed to improve the targeted delivery of this compound to specific tissues or organs.

A notable study published in the Journal of Medicinal Chemistry reported that a novel formulation of 1-(2-Chloroacetyl)-4-methylpiperazine hydrochloride, encapsulated in biodegradable nanoparticles, demonstrated significantly improved efficacy in treating depression compared to conventional formulations. This study highlighted the importance of innovative drug delivery strategies in enhancing the therapeutic outcomes of this compound.

In addition to its pharmaceutical applications, 1-(2-Chloroacetyl)-4-methylpiperazine hydrochloride has found use in chemical research as a building block for synthesizing more complex molecules. Its reactive functional groups make it an attractive starting material for developing new drugs with enhanced therapeutic profiles.

Safety Considerations and Regulatory Status

The safety profile of 1-(2-Chloroacetyl)-4-methylpiprazine hydrochloride is an important consideration for its use in pharmaceutical applications. Extensive toxicological studies have been conducted to evaluate its potential side effects and long-term safety. These studies have generally shown that the compound is well-tolerated at therapeutic doses but may cause adverse effects at higher concentrations or prolonged exposure.

To ensure safe use, regulatory agencies such as the Food and Drug Administration (FDA) and European Medicines Agency (EMA) have established guidelines for the production, testing, and labeling of this compound. Compliance with these regulations is essential for ensuring that products containing 1-(2-Chloroacetyl)-4-methylpiprazine hydrochloride meet stringent quality standards.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on1-(2-Chloroacetyl)-4-methylpiprazine hydrochloride promises exciting developments in both pharmaceuticals and chemical sciences . As our understanding of its biological activities continues to grow , new applications are likely to emerge , further expanding its utility . The development of advanced formulations , combined with rigorous safety assessments , will play a crucial role in realizing the full potential of this versatile compound .